molecular formula C17H22N2O3S B2591001 N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide CAS No. 898433-21-1

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide

Cat. No. B2591001
M. Wt: 334.43
InChI Key: HZRCHKWTMBBYMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide, also known as DHMEQ, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for future drug development.

Scientific Research Applications

  • Inhibition of Protein Kinases : One significant application is in the inhibition of protein kinases. Isoquinolinesulfonamides like H-89 exhibit potent inhibitory action against cyclic AMP-dependent protein kinase (protein kinase A), which plays a crucial role in cellular signaling processes. This inhibition can modulate neurite outgrowth in PC12 cells, indicating its potential in neuroscience research (Chijiwa et al., 1990).

  • Carbonic Anhydrase Interaction : These compounds also interact with human carbonic anhydrases (hCAs), enzymes involved in many physiological and pathological processes. Understanding these interactions can aid in the design of selective inhibitors for certain hCA isozymes, which is significant in cancer and neurological research (Mader et al., 2011).

  • Cytotoxicity and Antimicrobial Properties : Isoquinolinesulfonamides have shown potential in cytotoxicity, antimicrobial, and anti-inflammatory studies. For example, specific derivatives possess marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines (Zablotskaya et al., 2013).

  • Vasodilatory Activity : Certain derivatives, such as N-(2-aminoethyl)-5-isoquinolinesulfonamide, show significant vasodilatory action, relevant to cardiovascular research (Morikawa et al., 1989).

  • Synthesis and Characterization of Derivatives : Research also focuses on the synthesis and characterization of various derivatives of isoquinolinesulfonamides, which are essential for understanding their structural and functional properties. This research aids in the development of new therapeutic agents with potential anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties (Bonilla-Castañeda et al., 2022).

  • Chemical Structure and Activity Correlation : There's ongoing research to correlate the biological results of these compounds with their structural characteristics and physicochemical parameters, which is crucial for drug development and pharmacological studies (Chen et al., 2006).

properties

IUPAC Name

N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]ethanesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N2O3S/c1-2-23(20,21)18-12-16(17-8-5-11-22-17)19-10-9-14-6-3-4-7-15(14)13-19/h3-8,11,16,18H,2,9-10,12-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HZRCHKWTMBBYMZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCS(=O)(=O)NCC(C1=CC=CO1)N2CCC3=CC=CC=C3C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.